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Compound of Interest

Compound Name: Antimony-121

Cat. No.: B078218 Get Quote

Antimony-121 is a stable, non-radioactive isotope of the element antimony.[1] Therefore, its

disposal is governed by its chemical hazards rather than radiological concerns. Antimony and

its compounds are classified as hazardous waste due to their toxicity.[2][3][4] Exposure can

occur through inhalation, ingestion, or skin contact, with potential for causing damage to organs

through prolonged or repeated exposure.[4][5][6]

Proper management and disposal of Antimony-121 waste are critical to ensure the safety of

laboratory personnel and to maintain environmental compliance. This guide provides detailed

procedures for the safe handling and disposal of Antimony-121 in a research setting.

Key Safety and Handling Data
This table summarizes essential quantitative data for handling antimony compounds in a

laboratory setting.
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Parameter Value Regulation/Source

NIOSH Recommended

Exposure Limit (REL)
0.5 mg/m³ NIOSH[2]

CAS Number 7440-36-0
General Chemical

Information[2]

UN Number (for shipping

powder)
UN2871 Flinn Scientific SDS[3]

Hazard Class (for shipping

powder)
6.1 (Toxic) Flinn Scientific SDS[3]

Melting Point 630 °C Various SDS[4][7]

Boiling Point 1,635 °C Sigma-Aldrich SDS[7]

Standard Operating Procedure for Antimony-121
Disposal
This protocol outlines the step-by-step process for the safe disposal of non-radioactive

Antimony-121 waste.

I. Personal Protective Equipment (PPE)
Before handling any antimony waste, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., PVC).[2]

Eye Protection: Safety glasses with side shields or chemical goggles.[2]

Lab Coat: A standard lab coat to prevent skin contact.[8]

Respiratory Protection: Use of a fume hood is required when handling antimony powders to

prevent inhalation.[3][7] If a hood is not available, a respirator may be required when dusts

are generated.[7]

II. Waste Segregation and Collection
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Designate a Waste Container: Use a clearly labeled, sealable container for all solid

Antimony-121 waste.[3] Suitable containers include lined metal cans or plastic pails.[2]

Avoid Incompatibles: Do not mix antimony waste with other chemicals, especially acids, as

this can produce toxic stibine gas.[2][3]

Solid Waste:

Place all disposables contaminated with Antimony-121 (e.g., wipes, gloves, weigh boats)

into the designated hazardous waste container.

For spills of antimony powder, do not dry sweep.[3] Moisten towels to wipe up the material,

which prevents dust from becoming airborne.[3] Place all cleanup materials into the sealed

container.

Liquid Waste:

Antimony-containing solutions should not be disposed of down the sink.[9]

Collect liquid waste in a separate, sealed, and clearly labeled hazardous waste container.

III. Labeling and Storage
Labeling: The waste container must be clearly labeled as "Hazardous Waste" and specify the

contents (e.g., "Antimony-121 Waste," "Contaminated Debris with Antimony").

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[2] The storage location should be a designated satellite accumulation

area for hazardous waste.

IV. Disposal and Removal
Contact EHS: Once the container is full or the waste is ready for disposal, contact your

institution's Environmental Health and Safety (EHS) or Hazardous Waste Management

department.

Schedule Pickup: Arrange for a hazardous waste pickup. Do not attempt to transport or

dispose of the waste yourself.
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Documentation: Complete any required waste disposal forms or logs as per your institution's

protocols.

Important Consideration: Radioactive vs. Non-
Radioactive Antimony
While Antimony-121 is stable, other isotopes of antimony are radioactive. It is crucial to

confirm the isotopic nature of your material. If there is any possibility that the waste is

radioactive, it must be handled as radioactive waste, which involves a different and more

stringent set of procedures.

Key Principles of Radioactive Waste Disposal:

Contact Radiation Safety: All radioactive waste disposal must be managed through your

institution's Radiation Safety Program or Officer (RSO).[10]

Strict Segregation: Radioactive waste must be segregated by isotope.[10]

Specific Packaging: Use only approved containers for radioactive waste, such as designated

bags for solid waste and sharps containers for needles and blades.[10]

Labeling: All containers must bear the "Caution, Radioactive Material" label and be clearly

marked with the radionuclide, activity level, and date.[10][11]

No Sink Disposal: Unless explicitly authorized by the RSO for very low levels of specific

isotopes, radioactive liquids must not be poured down the drain.[8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

antimony-containing waste in a laboratory setting.
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Antimony Waste Disposal Workflow

Start: Identify
Antimony Waste

Is the waste radioactive?
(e.g., Sb-125)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

 No (Antimony-121)

Wear PPE as per
Radiation Safety Protocol

 Yes 

Collect in a Sealed Container
Labeled 'Hazardous Waste'

Segregate from Incompatible
Materials (e.g., Acids)

Store in a Designated
Satellite Accumulation Area

Contact Environmental
Health & Safety (EHS)

End: Waste Removed
by Authorized Personnel

Collect in Approved Container
with 'Radioactive' Label

Segregate by Isotope
and Waste Type (Solid/Liquid)

Store in Designated
Radioactive Waste Area

Contact Radiation
Safety Officer (RSO)

Click to download full resolution via product page

Caption: Workflow for antimony waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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